2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine hydrochloride

Lipophilicity ADME Pharmacokinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H16ClNS
Molecular Weight 205.75 g/mol
Cat. No. B13266505
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine hydrochloride
Molecular FormulaC9H16ClNS
Molecular Weight205.75 g/mol
Structural Identifiers
SMILESCC1=C(SC=C1)C(C(C)C)N.Cl
InChIInChI=1S/C9H15NS.ClH/c1-6(2)8(10)9-7(3)4-5-11-9;/h4-6,8H,10H2,1-3H3;1H
InChIKeyIRKSZNYOCUWOLO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride: Chemical Identity and Procurement Baseline


2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine hydrochloride (CAS 1864063-16-0) is a thiophene-containing propan-1-amine derivative supplied as a hydrochloride salt with a molecular formula of C9H16ClNS and a molecular weight of 205.75 g/mol . The compound belongs to the thiopropamine class—structural analogs of amphetamine where the phenyl ring is replaced by a thiophene heterocycle. This class is characterized by interactions with monoamine neurotransmitter systems, with thiophene analogs generally exhibiting reduced potency compared to their phenyl counterparts . The free base form (CAS 1270336-24-7) has a computed XLogP3 of 2.2, topological polar surface area of 54.3 Ų, and one hydrogen bond donor [1].

1
Thiophene-propanamine research probe for monoamine transporter interaction studies
Class-level SAR: thiophene analogs reported with lower activity than phenyl counterparts
2
Hydrochloride salt for aqueous formulation compatibility in in vitro assays
95% purity vendor specification supports batch-to-batch consistency
3
Defined 2-methyl branching and 3-methylthiophene substitution enable isolated SAR evaluation
Matched molecular pair with des-methyl analog for clean steric/lipophilic attribution

Why 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride Cannot Be Substituted with In-Class Analogs


Within the thiophene-propanamine class, small structural modifications produce quantifiable differences in physicochemical properties that directly impact pharmacokinetic behavior and receptor interaction profiles [1]. The target compound features a unique combination of a 3-methylthiophene ring, a primary amine at the 1-position, and a 2-methyl branch on the propan-1-amine backbone. In contrast, the commonly available analog 1-(3-methylthiophen-2-yl)propan-1-amine (CAS 1251246-97-5) lacks the 2-methyl branch, resulting in a lower computed XLogP3 (1.8 vs. 2.2) and lower molecular weight (155.26 vs. 169.29 g/mol free base), which alters both lipophilicity-driven membrane permeability and metabolic stability [2]. The N-alkylated analog 2-methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine (CAS 869942-30-3) introduces an additional methylene spacer and secondary amine character, increasing the rotatable bond count from 2 to 4 and the XLogP3 to 2.7, fundamentally changing conformational flexibility and hydrogen-bonding capacity [3]. These are not interchangeable features—each substitution pattern confers distinct pharmacological and physicochemical profiles that preclude generic substitution in research protocols.

Target compound
2-Methyl branch increases lipophilicity and membrane permeability potential vs. des-methyl analog
Des-methyl analog (CAS 1251246-97-5)
Risk Lower computed lipophilicity (XLogP3 difference) may reduce passive membrane permeability; not interchangeable for permeability-dependent assays
N-alkylated analog (CAS 869942-30-3)
Risk Additional methylene spacer and higher rotatable bond count alter conformational flexibility and binding entropy; substitution may shift target binding profiles

Quantitative Differentiation Evidence for 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride Against Closest Analogs


Lipophilicity (XLogP3) Differentiation Against the Des-Methyl Analog for Membrane Permeability Prediction

The 2-methyl branch on the propan-1-amine backbone of the target compound increases computed lipophilicity (XLogP3 = 2.2) relative to the des-methyl analog 1-(3-methylthiophen-2-yl)propan-1-amine (XLogP3 = 1.8) [1][2]. This 0.4 log unit difference represents an approximately 2.5-fold increase in the octanol-water partition coefficient, which directly predicts enhanced passive membrane permeability according to Lipinski's rule-of-five framework. Both compounds share an identical topological polar surface area of 54.3 Ų.

Lipophilicity (XLogP3)
Cross-study comparable
XLogP3 2.2 vs 1.8 (des-methyl); ~2.5-fold partition increase
Supports membrane permeability prediction in ADME context
Computed values; experimental validation advised
Lipophilicity ADME Pharmacokinetics

Molecular Weight Impact on Salt-Form Selection: Free Base vs. Hydrochloride Procurement

The hydrochloride salt form (CAS 1864063-16-0, MW 205.75 g/mol) provides a 21.5% increase in molecular weight over the free base (CAS 1270336-24-7, MW 169.29 g/mol), reflecting the addition of HCl [1]. When compared to the structurally related hydrochloride salt 2-Methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine hydrochloride (CAS 1049678-10-5, MW 219.78 g/mol), the target compound exhibits a 14.03 g/mol lower molecular weight due to the absence of the N-methylene spacer [2]. This translates to a 6.4% lower mass for equimolar dosing.

Molecular Weight (HCl)
Cross-study comparable
205.75 vs 219.78 g/mol (N-alkyl analog); -6.4% mass
Reduces compound mass needed for equimolar dosing studies
Salt-form comparison; free base MW differs
Salt Selection Formulation Solubility

Rotatable Bond Count as a Predictor of Conformational Entropy Penalty Upon Target Binding

The target compound contains only 2 rotatable bonds (free base), compared to 4 rotatable bonds for the N-[(3-methylthiophen-2-yl)methyl] analog (CAS 869942-30-3) [1][2]. Each additional rotatable bond is estimated to impose an entropic penalty of approximately 0.7–1.2 kcal/mol upon binding to a rigid target site. This suggests the target compound may achieve comparable binding affinity with a more favorable entropic contribution, potentially translating to improved binding kinetics.

Rotatable Bonds
Cross-study comparable
2 vs 4 (N-alkyl analog); estimated 1.4–2.4 kcal/mol entropic advantage
Supports fragment-based screening selection with lower conformational penalty
Entropic penalty from literature estimates; requires target-specific confirmation
Conformational Flexibility Binding Affinity Molecular Recognition

Class-Level Potency Inference: 3-Methylthiophene Substitution Relative to Unsubstituted Thiophene Analogs

Class-level evidence from the thiopropamine literature indicates that thiophene ring substitution modulates potency at monoamine transporters. The unsubstituted parent compound thiopropamine exhibits approximately one-third the potency of amphetamine [1]. The N-methyl analog (methiopropamine) and the thiophen-3-yl positional isomer are reported to be somewhat more potent than the unsubstituted parent, though still weaker than corresponding amphetamines [1]. While direct experimental Ki or EC50 data for the 3-methylthiophen-2-yl substitution pattern of the target compound are not publicly available, the presence of the electron-donating 3-methyl group on the thiophene ring is predicted to enhance binding affinity relative to the unsubstituted thiophene core by increasing electron density on the aromatic ring, analogous to the effect of ring methylation observed in phenylpropanamine SAR.

Class Potency Inference
Class-level inference
Predicted enhanced binding vs. unsubstituted thiophene; no direct Ki data
Directional SAR hypothesis; prioritizes target for screening cascades
Based on thiopropamine class SAR, not compound-specific measurement
Structure-Activity Relationship Monoamine Transporter Potency

Hydrogen Bond Acceptor Count Parity and TPSA Equivalence with Closest Primary Amine Analog

The target compound and its closest primary amine analog 1-(3-methylthiophen-2-yl)propan-1-amine share identical hydrogen bond acceptor counts (2), hydrogen bond donor counts (1), and topological polar surface area values (54.3 Ų) [1][2]. This equivalence in key drug-likeness parameters means that any differential biological activity between these two compounds can be attributed specifically to the 2-methyl branch's steric and lipophilic contributions rather than to changes in hydrogen-bonding capacity. In contrast, the N-alkylated analog deviates with a lower TPSA of 40.3 Ų for its hydrochloride form [3].

H-Bond / TPSA Parity
Cross-study comparable
Identical HBD, HBA, TPSA (54.3 Ų) vs. des-methyl analog
Isolates steric/lipophilic effect of 2-methyl group for controlled SAR
N-alkylated analog differs (TPSA 40.3 Ų); review if polarity shift matters
Hydrogen Bonding Polar Surface Area Drug-Likeness

Vendor-Supplied Purity Baseline for Reproducible Procurement

The hydrochloride salt is available from multiple vendors at a standardized purity specification of 95% . This purity level is consistent with the free base form (CAS 1270336-24-7, also 95% minimum purity ) and matches the purity specification of the structurally distinct N-alkylated analog (CAS 1049678-10-5, 95% ). The availability of the hydrochloride salt with defined 95% purity from catalog suppliers reduces batch-to-batch variability risk compared to custom-synthesized alternatives lacking certified purity documentation.

Purity Baseline
Supporting evidence
95% minimum purity (HCl salt, multiple vendors)
Standardized procurement reduces impurity-driven assay artifacts
Vendor specification; independent QC verification recommended
Purity Specification Quality Control Reproducibility

Recommended Application Scenarios for 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride Based on Quantitative Evidence


Controlled SAR Studies Requiring Isolated Evaluation of α-Branching Effects

The target compound and 1-(3-methylthiophen-2-yl)propan-1-amine form a matched molecular pair differing only by the presence of the 2-methyl branch, while sharing identical TPSA (54.3 Ų) and hydrogen-bonding capacity (HBD=1, HBA=2) [1]. This enables clean attribution of any differential biological activity to the steric and lipophilic contribution of the 2-methyl group (ΔXLogP3 = +0.4) without confounding polarity effects. Researchers investigating monoamine transporter SAR or GPCR binding should prioritize this compound pair for controlled head-to-head screening.

In Vivo Studies Requiring Precise Equimolar Dosing with Minimized Compound Mass

The hydrochloride salt (MW 205.75 g/mol) provides a 6.4% lower molecular weight than the N-alkylated analog hydrochloride (MW 219.78 g/mol) [2]. For a typical rodent study requiring 10 mg/kg dosing at 10 animals per group (average 250 g rat), the target compound requires approximately 6.4% less material per injection solution, translating to measurable cost savings when scaled to multi-dose pharmacokinetic or efficacy studies.

Fragment-Based or Biophysical Screening Where Conformational Restriction Is Valued

With only 2 rotatable bonds versus 4 for the N-alkylated analog, the target compound is predicted to incur a lower entropic penalty upon target binding (estimated 1.4–2.4 kcal/mol advantage) [3]. This characteristic makes it preferentially suited for fragment-based drug discovery campaigns, surface plasmon resonance (SPR) screening, or isothermal titration calorimetry (ITC) studies where ligand efficiency metrics heavily penalize excessive conformational flexibility.

Thiophene-Propanamine Library Enumeration with Predictable Physicochemical Trajectory

The computed XLogP3 of 2.2 positions the target compound within the optimal drug-like lipophilicity range (1–3), unlike the more lipophilic N-alkylated analog (XLogP3 = 2.7) which approaches the upper boundary associated with increased promiscuity and metabolic liability [4]. For medicinal chemistry programs building thiophene-containing screening libraries, the target compound provides a balanced lipophilicity starting point with room for subsequent optimization in either direction.

Application
Selection Property
Validation Focus
Controlled SAR studies (α-branching)
TPSA/H-bond equivalence with des-methyl analog
Isolate steric/lipophilic contribution of 2-methyl group
In vivo equimolar dosing studies
Lower molecular weight vs. N-alkylated analog
Material mass efficiency for rodent PK/PD protocols
Fragment-based screening / SPR
Low rotatable bond count (2)
Ligand efficiency and reduced entropic binding penalty
Thiophene library enumeration
XLogP3 2.2 within drug-like range
Balanced lipophilicity for medicinal chemistry optimization
Quote Request

Request a Quote for 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine hydrochloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.